Cas no 2680793-50-2 (tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate)

• Product Name: tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate
• CAS No: 2680793-50-2
• MF: C₁₅H₁₄FNO₅
• MW: 307.273767948151
• CID: 5634213
• PubChem ID: 165939870
• Update Time: 2025-06-15

tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680793-50-2
• EN300-28291616
• tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate

• Inchi： 1S/C15H14FNO5/c1-15(2,3)22-14(20)17-13-10(7-18)12(19)9-6-8(16)4-5-11(9)21-13/h4-7H,1-3H3,(H,17,20)
• InChI Key： XQJRFKXVGPKQBI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C=O)=C(NC(=O)OC(C)(C)C)O2)=O

Computed Properties

• Exact Mass: 307.08560071g/mol
• Monoisotopic Mass: 307.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.7Ų

Additional information on tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate

Research Brief on tert-Butyl N-(6-Fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate (CAS: 2680793-50-2): Recent Advances and Applications

The compound tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate (CAS: 2680793-50-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound, characterized by its chromene scaffold and functional groups, serves as a critical intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases.

Recent studies have highlighted the synthetic utility of tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate as a building block for the development of novel kinase inhibitors. The presence of the formyl group at the 3-position and the carbamate moiety at the 2-position allows for further derivatization, enabling the creation of diverse chemical libraries. Researchers have employed this compound in multicomponent reactions to generate highly functionalized chromene derivatives, which exhibit promising activity against protein kinases involved in cancer cell proliferation and survival.

In addition to its role in kinase inhibitor development, this compound has been investigated for its potential as a fluorescent probe. The chromene core, coupled with the fluoro substituent, confers unique photophysical properties, making it suitable for imaging applications in biological systems. A 2023 study demonstrated its utility in tracking intracellular processes, such as protein-protein interactions and enzyme activity, with high specificity and sensitivity. This dual functionality—both as a therapeutic agent and a diagnostic tool—underscores its value in translational research.

Mechanistic studies have further elucidated the compound's mode of action. For instance, its derivatives have shown selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are pivotal in cell cycle regulation. Preclinical evaluations revealed that these derivatives induce cell cycle arrest in G1 phase, leading to apoptosis in cancer cell lines. The tert-butyl carbamate group has been identified as crucial for enhancing the compounds' metabolic stability and bioavailability, addressing a common challenge in drug development.

Looking ahead, the versatility of tert-butyl N-(6-fluoro-3-formyl-4-oxo-4H-chromen-2-yl)carbamate positions it as a cornerstone in the design of next-generation therapeutics. Ongoing research aims to optimize its pharmacokinetic properties and explore its applications in combination therapies. As the field advances, this compound is expected to play a pivotal role in bridging chemical synthesis with biological innovation, offering new avenues for treating complex diseases.